Cas no 879896-52-3 ((3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methylamine)

• Product Name: (3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methylamine
• CAS No: 879896-52-3
• MF: C₁₂H₁₆ClN₃
• MW: 237.728541374207
• CID: 719634
• Update Time: 2025-10-28

(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methanamine
• 1H-Pyrazole-4-methanamine,3,5-dimethyl-1-phenyl-, hydrochloride (1:1)
• C-(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)-methylamine
• (3,5-DIMETHYL-1-PHENYL-1H-PYRAZOL-4-YL)METHYLAMINE HYDROCHLORIDE
• (3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride 95%
• 1H-pyrazole-4-methanamine, 3,5-dimethyl-1-phenyl-
• 4-(Aminomethyl)-3,5-dimethyl-1-phenyl-1H-pyrazole hydrochloride 95%
• (3,5-dimethyl-1-phenyl-4-pyrazolyl)methanamine
• (3,5-dimethyl-1-phenyl-pyrazol-4-yl)methanamine
• (3,5-dimethyl-1-phenylpyrazol-4-yl)methanamine
• (3,5-dimethyl-1-phenyl-pyrazol-4-yl)methylamine
• (3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methylamine

• Inchi： 1S/C12H15N3.ClH/c1-9-12(8-13)10(2)15(14-9)11-6-4-3-5-7-11;/h3-7H,8,13H2,1-2H3;1H
• InChI Key： ZYLCDVJLEJQOQO-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C)=C(C(C)=N1)CN.Cl

Experimental Properties

• Density: 1.12
• Melting Point: 192-192.5
• Boiling Point: 345°C at 760 mmHg
• Flash Point: 162.5°C
• Refractive Index: 1.599

Additional information on (3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methylamine

Research Brief on (3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methylamine (CAS: 879896-52-3): Recent Advances and Applications

The compound (3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methylamine (CAS: 879896-52-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative is of particular interest due to its versatile chemical structure, which serves as a key scaffold in the development of novel bioactive molecules. Recent studies have explored its potential as a pharmacophore in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

One of the most notable advancements involves the application of this compound in the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for inhibitors targeting protein kinases involved in inflammatory pathways. The research highlighted the compound's ability to enhance binding affinity through its unique steric and electronic properties, making it a valuable tool for structure-activity relationship (SAR) studies.

Further investigations have revealed its utility in neuropharmacology. A recent preprint on bioRxiv detailed the compound's role in the development of novel ligands for neurotransmitter receptors. The study reported that derivatives of (3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methylamine exhibited promising activity as partial agonists of serotonin receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety.

From a synthetic chemistry perspective, new methodologies have been developed to optimize the production of this compound. A 2024 paper in Organic Process Research & Development described an improved catalytic process that increases yield while reducing environmental impact. This advancement is particularly relevant for scaling up production for preclinical and clinical studies.

In the realm of chemical biology, researchers have utilized this compound as a molecular probe to study protein-ligand interactions. Its fluorescent derivatives have enabled real-time monitoring of binding events, providing insights into the dynamics of biological systems. This application was recently featured in Nature Chemical Biology, where it was used to elucidate the mechanism of a previously poorly understood metabolic enzyme.

The safety profile and pharmacokinetic properties of this compound have also been under investigation. Recent toxicology studies have confirmed its favorable metabolic stability and low cytotoxicity at therapeutic concentrations, supporting its continued development as a pharmaceutical intermediate. These findings were presented at the 2024 American Chemical Society national meeting.

Looking forward, the versatility of (3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methylamine positions it as a promising candidate for multiple therapeutic areas. Ongoing research is exploring its potential in oncology, with preliminary results showing activity against certain cancer cell lines. Additionally, its application in materials science is being investigated, particularly in the development of smart biomaterials for drug delivery systems.

In conclusion, the compound with CAS number 879896-52-3 continues to demonstrate significant value across various domains of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a molecule of considerable interest for future drug discovery efforts and biological studies.